Cas no 1806795-91-4 (4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide)

• Product Name: 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide
• CAS No: 1806795-91-4
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4915749
• Update Time: 2025-05-19

4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)2-1-11-6(15(10,13)14)4(12)3(2)9/h1,5,12H,(H2,9,11)(H2,10,13,14)
• InChI Key： QWEGJUCNZPXKLH-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(F)F)=CN=1)N)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: -0.1
• Topological Polar Surface Area: 128

Additional information on 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

Introduction to 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1806795-91-4)

4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806795-91-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a hydroxyl group, a difluoromethyl substituent, and a sulfonamide moiety, makes it a versatile scaffold for drug discovery and development.

The structural features of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide contribute to its unique chemical properties and potential biological interactions. The amino group at the 4-position and the hydroxyl group at the 3-position enhance its solubility and reactivity, while the difluoromethyl group at the 5-position introduces lipophilicity and metabolic stability. The sulfonamide group at the 2-position further modulates its pharmacokinetic profile by increasing water solubility and binding affinity to biological targets.

In recent years, there has been growing interest in pyridine sulfonamides due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds with similar structural motifs exhibit inhibitory activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, derivatives of pyridine sulfonamides have been investigated for their potential as kinase inhibitors, which are crucial in targeted cancer therapies.

One of the most compelling aspects of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide is its potential as a lead compound for further medicinal chemistry optimization. The multifunctional nature of this molecule allows for selective modifications at different sites to enhance its pharmacological properties. Researchers have explored analogs of this compound to improve bioavailability, reduce toxicity, and increase target specificity. The difluoromethyl group, in particular, has been shown to enhance binding affinity to protein targets by increasing metabolic stability and lipophilicity.

The synthesis of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyridine core efficiently. The introduction of fluorinated substituents often necessitates specialized techniques to ensure high regioselectivity and yield.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting experimental trials. This approach not only saves time but also reduces the need for extensive wet chemistry screening.

The pharmacological profile of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide has been evaluated through in vitro and in vivo studies. Initial findings suggest that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preclinical studies have indicated potential therapeutic benefits in inflammatory disorders, where pyridine sulfonamides have shown anti-inflammatory properties comparable to established drugs.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). In the case of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide, the difluoromethyl group is strategically positioned to enhance these properties while maintaining biological activity.

Future research directions for 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Combination therapies involving this compound with other drugs may also be investigated to improve treatment outcomes in chronic diseases such as cancer and autoimmune disorders. Furthermore, green chemistry principles are being increasingly adopted in the synthesis of such compounds to minimize environmental impact while maintaining high yields and purity.

The development of novel pharmaceutical agents relies heavily on collaborations between academic researchers, industrial chemists, and pharmaceutical companies. Open innovation models are fostering interdisciplinary approaches that combine expertise from various fields to accelerate drug discovery pipelines. 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide exemplifies how a well-designed molecular scaffold can serve as a foundation for developing next-generation therapeutics.

In conclusion,4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1806795-91-4) represents a significant advancement in medicinal chemistry with broad implications for human health. Its unique structural features make it a valuable candidate for further optimization towards treating various diseases. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide is poised to play an important role in future therapeutic developments.